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Compound of Interest

Compound Name: 4-Amino-2-bromophenol

Cat. No. B112063

An In-depth Technical Guide to the Physical Characteristics of 4-Amino-2-bromophenol

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical characteristics of chemical compounds is fundamental. This guide provides a
detailed overview of the core physical properties of 4-Amino-2-bromophenol, a compound of
interest in various synthetic and pharmaceutical applications.

Core Physical and Chemical Properties

4-Amino-2-bromophenol, with the CAS number 16750-67-7, is an aromatic compound
containing amino, bromo, and hydroxyl functional groups attached to a benzene ring.[1][2] Its
chemical structure influences its physical properties and reactivity.

Molecular Formula: CeHsBrNOJ[1][3]
Molecular Weight: 188.02 g/mol [1][3][4]

The physical characteristics of 4-Amino-2-bromophenol are summarized in the table below. It
is important to note that some reported values in the literature show slight variations, which is
common for chemical data from different sources. The data presented here represents a
consolidation of available information.
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Physical Property Value Source(s)
White to gray to brown powder
Appearance [1][5]
or crystals.[1][5]
_ _ 163 - 165 °C (may
Melting Point [1][5]
decompose).[1][5]
Boiling Point 288.9 + 25.0 °C (Predicted).[1] [1]
) 1.768 + 0.06 g/cm3 (Predicted).
Density [1]
[1]
Very slightly soluble in
Solubility Methanol.[1] Some sources [1][2]
state it is soluble in water.[2]
pKa 8.69 + 0.18 (Predicted).[1] [1]
Flash Point 128.5 °C.[1] [1]
Refractive Index 1.677.[1] [1]

Vapor Pressure

0.001 mmHg at 25 °C.[1]

[1]

Maximum Wavelength (Amax)

279 nm (in H2S0a4 aq.).[1][5]

[1]5]

Experimental Protocols

Accurate determination of physical properties is crucial for the reliable use of a chemical

compound in research and development. The following are generalized experimental protocols

for determining key physical characteristics.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. A sharp melting point range typically indicates a high degree of purity.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 4-Amino-2-bromophenol is

packed into a capillary tube to a height of 2-3 mm.[6][7]
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube, alongside a calibrated thermometer.

e Heating: The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.[6]

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (completion of melting)
are recorded. This range is the melting point of the sample.[8]

Solubility Determination (Shake-Flask Method)

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
The shake-flask method is a common technique for determining the equilibrium solubility of a
compound.[9]

Methodology:

o System Preparation: An excess amount of 4-Amino-2-bromophenol is added to a known
volume of the solvent (e.g., methanol, water) in a sealed flask.

o Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature for a
prolonged period (typically 24-72 hours) to ensure that equilibrium is reached.[9]

o Phase Separation: After equilibration, the suspension is allowed to stand, and the
undissolved solid is separated from the saturated solution by centrifugation or filtration.

e Analysis: The concentration of 4-Amino-2-bromophenol in the clear, saturated solution is
determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC).[10]

Visualizations

To better illustrate the relationships between the core physical properties and a typical
experimental workflow, the following diagrams are provided.
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Key Physical Properties of 4-Amino-2-bromophenol

4-Amino-2-bromophenol

N

Molecular Formula Molecular Weight Appearance Melting Point Boiling Point Solubility
C6H6BINO 188.02 g/mol White to brown powder/crystals 163-165 °C ~289 °C (Predicted) Slightly in Methanol

Click to download full resolution via product page

Caption: Logical relationship of 4-Amino-2-bromophenol's core physical properties.
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Workflow for Melting Point Determination
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Caption: A standard experimental workflow for determining the melting point of a solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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